Cas no 58300-70-2 (Benzenamine, 4,4'-(1,3-butadiyne-1,4-diyl)bis[N,N-dimethyl-)

• Product Name: Benzenamine, 4,4'-(1,3-butadiyne-1,4-diyl)bis[N,N-dimethyl-
• CAS No: 58300-70-2
• MF: C₂₀H₂₀N₂
• MW: 288.386204719543
• CID: 1609443
• PubChem ID: 3585547
• Update Time: 2025-04-21

Benzenamine, 4,4'-(1,3-butadiyne-1,4-diyl)bis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-(dimethylamino)phenyl]buta-1,3-diynyl]-N,N-dimethylaniline
• 58300-70-2
• ST50995309
• 1,4-Bis-(p-dimethylamino-phenyl)-1,3-butadiyne
• DTXSID10393899
• 4,4'-(buta-1,3-diyne-1,4-diyl)bis(N,N-dimethylaniline)
• AKOS024363767
• Benzenamine, 4,4'-(1,3-butadiyne-1,4-diyl)bis[N,N-dimethyl-

• Inchi： 1S/C20H20N2/c1-21(2)19-13-9-17(10-14-19)7-5-6-8-18-11-15-20(16-12-18)22(3)4/h9-16H,1-4H3
• InChI Key： AHNXRUHUAFOWER-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(C#CC#CC2C=CC(=CC=2)N(C)C)=CC=1

Computed Properties

• Exact Mass: 288.1628
• Monoisotopic Mass: 288.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48